Cas no 85554-68-3 (ethyl 3-hydroxy-3-methyloctanoate)

ethyl 3-hydroxy-3-methyloctanoate structure
85554-68-3 structure
Product Name:ethyl 3-hydroxy-3-methyloctanoate
CAS No:85554-68-3
MF:C11H22O3
MW:202.290584087372
CID:990648
PubChem ID:3020787
Update Time:2025-04-20

ethyl 3-hydroxy-3-methyloctanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-hydroxy-3-methyloctanoate
    • AKOS017550172
    • SCHEMBL959455
    • DTXSID601006110
    • LCKZWDMZQOHLGB-UHFFFAOYSA-N
    • EINECS 287-600-8
    • 85554-68-3
    • NS00064937
    • 4,5-dichloro-2-(cyclohexylamino)benzenesulfonamide
    • DB-166691
    • 1204574-08-2
    • Inchi: 1S/C11H22O3/c1-4-6-7-8-11(3,13)9-10(12)14-5-2/h13H,4-9H2,1-3H3
    • InChI Key: LCKZWDMZQOHLGB-UHFFFAOYSA-N
    • SMILES: OC(C)(CC(=O)OCC)CCCCC

Computed Properties

  • Exact Mass: 202.156895
  • Monoisotopic Mass: 202.156895
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 2.3

Experimental Properties

  • Density: 0.958
  • Boiling Point: 289.1°C at 760 mmHg
  • Flash Point: 111.8°C
  • Refractive Index: 1.445
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.